4'-Fluoro-2'-methyl-biphenyl-2-carbaldehyde

• Molecular Formula: C14H11FO
• Molecular Weight: 214.23 g/mol
• IUPAC Name: 2-(4-fluoro-2-methylphenyl)benzaldehyde
• InChI: InChI=1S/C14H11FO/c1-10-8-12(15)6-7-13(10)14-5-3-2-4-11(14)9-16/h2-9H,1H3
• InChI Key: MBJRAGFWKFGUKL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)C2=CC=CC=C2C=O

Description

4'-Fluoro-2'-methyl-biphenyl-2-carbaldehyde is a useful research compound. Its molecular formula is C14H11FO and its molecular weight is 214.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 20.36 g (79.8 mmol) (4′-fluoro-2′-methyl-biphenyl-2-ylmethylene)-isopropyl-amine in 110 ml 4N H2SO4 was heated at reflux for 6 h. After cooling to RT, the solution was extracted twice with 150 ml CH2Cl2. The combined organic layers were dried (Na2SO4), filtered and evaporated. The residue was purified by chromatography (SiO2, CH2Cl2/hexane 1:1) to give 4′-fluoro-2′-methyl-biphenyl-2-carbaldehyde as a pale yellow oil.